Cas no 904744-54-3 (4-bromo-3,6-dihydro-2H-pyran-5-carbaldehyde)

4-Bromo-3,6-dihydro-2H-pyran-5-carbaldehyde is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its structure features a reactive aldehyde group and a bromine substituent, enabling selective functionalization via cross-coupling, nucleophilic substitution, or condensation reactions. The dihydropyran scaffold offers conformational flexibility, making it valuable for constructing complex molecular architectures. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, including potential drug candidates. High purity and stability under standard conditions ensure reliable performance in multistep synthetic routes. Its balanced reactivity profile allows for precise modifications, facilitating applications in agrochemicals, materials science, and fine chemical synthesis.

4-bromo-3,6-dihydro-2H-pyran-5-carbaldehyde structure

904744-54-3 structure

Product Name:4-bromo-3,6-dihydro-2H-pyran-5-carbaldehyde

CAS No:904744-54-3

MF:C₆H₇BrO₂

MW:191.02

CID:5113347

Update Time:2026-03-03

4-bromo-3,6-dihydro-2H-pyran-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2H-Pyran-3-carboxaldehyde, 4-bromo-5,6-dihydro-
- 4-bromo-3,6-dihydro-2H-pyran-5-carbaldehyde
- Inchi： 1S/C6H7BrO2/c7-6-1-2-9-4-5(6)3-8/h3H,1-2,4H2
- InChI Key： DYLKQXZDNNUURV-UHFFFAOYSA-N
- SMILES： C1OCCC(Br)=C1C=O

4-bromo-3,6-dihydro-2H-pyran-5-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU3769-1G	4-bromo-3,6-dihydro-2H-pyran-5-carbaldehyde	904744-54-3	95%	1g	￥ 3,960.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU3769-100mg	4-bromo-3,6-dihydro-2H-pyran-5-carbaldehyde	904744-54-3	95%	100mg	￥1296.0	2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU3769-250mg	4-bromo-3,6-dihydro-2H-pyran-5-carbaldehyde	904744-54-3	95%	250mg	￥1728.0	2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU3769-500mg	4-bromo-3,6-dihydro-2H-pyran-5-carbaldehyde	904744-54-3	95%	500mg	￥2880.0	2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU3769-1g	4-bromo-3,6-dihydro-2H-pyran-5-carbaldehyde	904744-54-3	95%	1g	￥4320.0	2024-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1720324-1g	4-Bromo-5,6-dihydro-2H-pyran-3-carboxaldehyde	904744-54-3	98%	1g	￥9800.00	2024-04-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU3769-100.0mg	4-bromo-3,6-dihydro-2H-pyran-5-carbaldehyde	904744-54-3	95%	100.0mg	￥1166.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU3769-250.0mg	4-bromo-3,6-dihydro-2H-pyran-5-carbaldehyde	904744-54-3	95%	250.0mg	￥1555.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU3769-500.0mg	4-bromo-3,6-dihydro-2H-pyran-5-carbaldehyde	904744-54-3	95%	500.0mg	￥2592.0000	2025-04-11
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